Cas no 1582-06-5 (4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-)
1582-06-5 structure
Product Name:4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
CAS No:1582-06-5
MF:C13H12FN5O2
MW:289.265085220337
CID:237501
PubChem ID:243597
Update Time:2025-04-19
4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
- 2-(aziridin-1-yl)-N-(4-fluorophenyl)-6-methyl-5-nitropyrimidin-4-amine
- (2-aziridin-1-yl-6-methyl-5-nitro-pyrimidin-4-yl)-(4-fluoro-phenyl)-amine
- 4-< 4-Fluor-anilino> -2-aziridino-6-methyl-5-nitro-pyrimidin
- AC1L6BWP
- AC1Q1YFO
- AR-1C8489
- NSC53685
- DTXSID40287959
- NSC-53685
- 1582-06-5
-
- Inchi: 1S/C13H12FN5O2/c1-8-11(19(20)21)12(17-13(15-8)18-6-7-18)16-10-4-2-9(14)3-5-10/h2-5H,6-7H2,1H3,(H,15,16,17)
- InChI Key: DRNOOCOKXXSBSL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC1=C(C(C)=NC(=N1)N1CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 289.09766
- Monoisotopic Mass: 289.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- Density: 1.496
- Boiling Point: 470.9°Cat760mmHg
- Flash Point: 238.6°C
- Refractive Index: 1.693
- PSA: 83.96
- LogP: 3.05710
4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
1582-06-5 (4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent